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Compound of Interest

Compound Name: Sodium arachidate

Cat. No.: B076927 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of sodium arachidate, a long-chain

saturated fatty acid sodium salt, for researchers, scientists, and professionals in drug

development. This document covers its chemical identifiers, physicochemical properties, and

its role in biological pathways, alongside detailed experimental protocols.

Chemical Identifiers and Physicochemical
Properties
Sodium arachidate, the sodium salt of arachidic acid, is a key compound in various research

and development applications. Accurate identification and understanding its physical and

chemical characteristics are paramount for its effective use.

Table 1: Chemical Identifiers for Sodium Arachidate
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Identifier Value Reference(s)

CAS Number 13257-34-6 [1][2][3][4]

Synonyms

Sodium eicosanoate, Arachidic

acid sodium salt, Sodium

arachate, Eicosanoic acid,

sodium salt

[1][2]

Molecular Formula C₂₀H₃₉NaO₂ [3]

Molecular Weight 334.5 g/mol [3]

PubChem CID 23663653 [3]

EINECS Number 236-248-3 [2][3]

UNII W5OCW7511B [3][4]

InChI

InChI=1S/C20H40O2.Na/c1-2-

3-4-5-6-7-8-9-10-11-12-13-14-

15-16-17-18-19-20(21)22;/h2-

19H2,1H3,(H,21,22);/q;+1/p-1

[3]

InChIKey
MRQYKJNZWPCFNB-

UHFFFAOYSA-M
[3]

SMILES
CCCCCCCCCCCCCCCCCCC

C(=O)[O-].[Na+]
[3]

Table 2: Physicochemical Properties of Sodium
Arachidate
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Property Value Reference(s)

Physical State Solid [2]

Solubility

Soluble in ethanol (1.5 mg/ml),

and in a 1:5 solution of

ethanol:PBS (pH 7.2) (0.5

mg/ml).

[2]

Purity >95% [2]

Biological Activity and Signaling Pathways
Sodium arachidate, as a sodium salt of a saturated fatty acid, is known to participate in

biological processes, notably in inflammation and cellular signaling. Its parent compound,

arachidic acid, can be formed by the hydrogenation of arachidonic acid.[2] Diets rich in

saturated fatty acids like arachidic acid have been associated with increased serum low-density

lipoproteins.[2]

Modulation of Cyclooxygenase-2 (COX-2)
Sodium arachidate has been found to modulate the expression of cyclooxygenase-2 (COX-2),

an enzyme crucial to skin inflammation and repair.[2] The arachidonic acid cascade is a major

signaling pathway in inflammation. Arachidonic acid is converted by COX enzymes into

prostaglandins, which are key mediators of inflammation. The mechanism by which sodium
arachidate influences COX-2 may be linked to its structural relationship with arachidonic acid,

potentially acting as a modulator of the pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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